tert-butyl [2-(4-amino-1H-pyrazol-1-yl)ethyl]carbamate oxalate

• IUPAC Name: tert-butyl N-[2-(4-aminopyrazol-1-yl)ethyl]carbamate;oxalic acid
• InChI: InChI=1S/C10H18N4O2.C2H2O4/c1-10(2,3)16-9(15)12-4-5-14-7-8(11)6-13-14;3-1(4)2(5)6/h6-7H,4-5,11H2,1-3H3,(H,12,15);(H,3,4)(H,5,6)
• InChI Key: VQOTXRDCJXLTAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCN1C=C(C=N1)N.C(=O)(C(=O)O)O
• Molecular Formula: C12H20N4O6
• Molecular Weight: 316.31 g/mol
• CAS No.: 1965304-61-3

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, the scaffold moiety of the compounds is anchored in the kinase deep pocket and extended with diverse functional groups toward the hinge region and the front pocket. These variations can cause the compounds to change from fast to slow binding kinetics, resulting in an improved residence time.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, N-tert.butylpyrazole intermediates reacted with ethylenediamine or propylenediamine via C2 SN Ar to offer N1 - (4- (1- (tert-butyl)-3-phenyl-1H-pyrazol-4-yl)pyridin-2-yl)ethane-1,2-diamine.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, tert-butyl N- [2- (4-amino-1H-pyrazol-1-yl)ethyl]carbamate has a molecular weight of 226.28 and is a solid at room temperature.

Scientific Research Applications

Synthesis and Antibacterial Activity

• A study by Prasad (2021) involved the synthesis of novel derivatives related to tert-butyl carbamate. The synthesized compounds were evaluated for their antibacterial activity, indicating the potential of tert-butyl carbamate derivatives in developing new antibacterial agents Prasad, K. (2021).

Role in Synthesis of Target Molecules

• In research by Zhang et al. (2022), tert-butyl carbamate derivatives played a crucial role as intermediates in the synthesis of mTOR targeted PROTAC molecules. This highlights its significance in the synthesis of complex pharmaceutical compounds Zhang, Q., et al. (2022).

Crystallographic Studies

• Kant et al. (2015) conducted synthetic and crystallographic studies on tert-butyl carbamate derivatives, demonstrating their utility in understanding molecular structures and interactions through X-ray diffraction Kant, R., et al. (2015).

Experimental and Computational Investigations

• A study by González et al. (2013) explored the reactivity of tert-butyl N-phenylcarbamate in cycloaddition reactions. This research provides insight into the chemical behavior of tert-butyl carbamate derivatives in organic synthesis González, P. B., et al. (2013).

Catalytic Applications

• Amenuvor et al. (2016) investigated novel pyrazolylphosphite- and pyrazolylphosphinite-ruthenium(II) complexes, involving tert-butyl carbamate derivatives, as catalysts for hydrogenation reactions. This demonstrates the potential use of tert-butyl carbamate in catalysis Amenuvor, G., et al. (2016).

Mechanism of Action

The mechanism of action of similar compounds has been studied. The scaffold moiety of the compounds is anchored in the kinase deep pocket and extended with diverse functional groups toward the hinge region and the front pocket. These variations can cause the compounds to change from fast to slow binding kinetics, resulting in an improved residence time.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For example, tert-butyl N- [2- (4-amino-1H-pyrazol-1-yl)ethyl]carbamate is a solid at room temperature and should be stored in a sealed container in a dry environment.